Cas no 54411-12-0 (2-Chloro-1-phenyl-2-butene)

2-Chloro-1-phenyl-2-butene structure
2-Chloro-1-phenyl-2-butene structure
Product Name:2-Chloro-1-phenyl-2-butene
CAS No:54411-12-0
MF:C10H11Cl
MW:166.647341966629
CID:2195863
PubChem ID:582926
Update Time:2025-04-21

2-Chloro-1-phenyl-2-butene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-phenyl-2-butene
    • 2-chlorobut-2-enylbenzene
    • DB-355527
    • DTXSID00342553
    • DTXCID60293633
    • 54411-12-0
    • Benzene, (2-chloro-2-butenyl)-
    • Inchi: 1S/C10H11Cl/c1-2-10(11)8-9-6-4-3-5-7-9/h2-7H,8H2,1H3
    • InChI Key: NKGAPYOBDADCJM-UHFFFAOYSA-N
    • SMILES: ClC(=CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 166.0549280g/mol
  • Monoisotopic Mass: 166.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų
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